Cas no 1489680-98-9 (2-(5-bromo-2-methylphenyl)-5-chloro-1,3,4-thiadiazole)

• Product Name: 2-(5-bromo-2-methylphenyl)-5-chloro-1,3,4-thiadiazole
• CAS No: 1489680-98-9
• CID: 4602104
• PubChem ID: 65309414
• Update Time: 2025-06-12

2-(5-bromo-2-methylphenyl)-5-chloro-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methylphenyl)-5-chloro-1,3,4-thiadiazole

Additional information on 2-(5-bromo-2-methylphenyl)-5-chloro-1,3,4-thiadiazole

Comprehensive Overview of 2-(5-Bromo-2-methylphenyl)-5-chloro-1,3,4-thiadiazole (CAS No. 1489680-98-9)

2-(5-Bromo-2-methylphenyl)-5-chloro-1,3,4-thiadiazole (CAS No. 1489680-98-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,3,4-thiadiazole family, a class of molecules known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of both bromine and chlorine substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated thiadiazoles has surged due to their potential applications in drug discovery and material science. Researchers are particularly interested in the structure-activity relationship (SAR) of compounds like 2-(5-Bromo-2-methylphenyl)-5-chloro-1,3,4-thiadiazole, as slight modifications to its structure can lead to significant changes in its biological efficacy. This compound's unique molecular framework allows it to interact with various biological targets, making it a promising candidate for further study.

The synthesis of 2-(5-Bromo-2-methylphenyl)-5-chloro-1,3,4-thiadiazole typically involves multi-step reactions, including cyclization and halogenation processes. Its CAS No. 1489680-98-9 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers. The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its practical applications. These properties are often optimized to improve its performance in specific formulations.

One of the most searched topics related to this compound is its potential role in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly methods to produce halogenated thiadiazoles without compromising yield or purity. Additionally, the compound's applicability in catalysis and nanotechnology has sparked interest, as it can serve as a building block for advanced materials.

Another area of focus is the bioavailability and toxicity profile of 2-(5-Bromo-2-methylphenyl)-5-chloro-1,3,4-thiadiazole. While its biological activity is promising, understanding its metabolic pathways and potential side effects is essential for safe usage. This aligns with the broader trend of precision medicine, where compounds are tailored to maximize efficacy while minimizing adverse effects.

From an industrial perspective, the scalability of producing CAS No. 1489680-98-9 is a key consideration. Manufacturers are investing in process optimization to reduce costs and improve efficiency. The compound's compatibility with other chemicals and its stability under various conditions are also critical factors for large-scale production.

In summary, 2-(5-Bromo-2-methylphenyl)-5-chloro-1,3,4-thiadiazole (CAS No. 1489680-98-9) is a versatile compound with wide-ranging applications in research and industry. Its unique chemical structure and biological activity make it a subject of ongoing investigation, particularly in the context of sustainable chemistry and drug development. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing global challenges in health and technology.